Cas no 111628-35-4 (1,2-Ethanediamine,N1-2-benzothiazolyl-N1,N2-dimethyl-)

• Product Name: 1,2-Ethanediamine,N1-2-benzothiazolyl-N1,N2-dimethyl-
• CAS No: 111628-35-4
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 129338
• PubChem ID: 10585091
• Update Time: 2025-04-18

1,2-Ethanediamine,N1-2-benzothiazolyl-N1,N2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-2-benzothiazolyl-N1,N2-dimethyl-
• 1,2-Ethanediamine,N-2-benzothiazolyl-N,N-dimethyl-(9CI)
• SCHEMBL10626311
• AKOS011883033
• 111628-35-4
• N1-(Benzo[d]thiazol-2-yl)-N1,N2-dimethylethane-1,2-diamine

• Inchi： 1S/C11H15N3S/c1-12-7-8-14(2)11-13-9-5-3-4-6-10(9)15-11/h3-6,12H,7-8H2,1-2H3
• InChI Key： HPTXHUOLBAFRGW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N(C)CCNC

Computed Properties

• Exact Mass: 221.09885
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.4Ų

Experimental Properties

• PSA: 28.16